2-(5-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetaldehyde

• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol
• IUPAC Name: 2-(5-propan-2-yl-3-pyridin-3-ylpyrazol-1-yl)acetaldehyde
• InChI: InChI=1S/C13H15N3O/c1-10(2)13-8-12(15-16(13)6-7-17)11-4-3-5-14-9-11/h3-5,7-10H,6H2,1-2H3
• InChI Key: QXRQUFGJRXOWGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1CC=O)C2=CN=CC=C2

Description

2-(5-Isopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetaldehyde is a heterocyclic compound featuring a pyrazole core substituted with an isopropyl group at position 5, a pyridin-3-yl moiety at position 3, and an acetaldehyde functional group at the N1 position. This structure combines aromatic and aliphatic components, making it a versatile intermediate in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed analysis of key similarities and differences:

Structural Analogues: Pyridazin-3(2H)-ones

Evidence from Molecules (2009) highlights the synthesis of 5-chloro-6-phenyl-2-substituted pyridazin-3(2H)-ones (e.g., compounds 3a–3h ) via nucleophilic substitution reactions. While these compounds share a nitrogen-rich heterocyclic backbone, they differ significantly in:

• Core Structure: Pyridazinones feature a six-membered ring with two adjacent nitrogen atoms, whereas the target compound has a five-membered pyrazole ring. This impacts electronic properties and conformational flexibility.
• Substituent Effects: The acetaldehyde group in the target compound introduces an aldehyde functionality absent in pyridazinones, enabling distinct reactivity (e.g., Schiff base formation). In contrast, pyridazinones often bear halogen (e.g., Cl) or aryl (e.g., phenyl) substituents, influencing their pharmacological profiles .